BE“GH@ Methodological & Application

Check Availability & Pricing

(R)-PS210 solubility and preparation for in vitro
assays

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (R)-PS210

Cat. No.: B610294

Application Notes and Protocols for (R)-PS210

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-PS210 is a potent and substrate-selective allosteric activator of 3-phosphoinositide-
dependent protein kinase 1 (PDK1). As the R-enantiomer of PS210, it targets the PIF-binding
pocket of PDK1, playing a crucial role in the PI3K/Akt/mTOR signaling pathway.[1] With an
AC50 value of 1.8 uM in cell-free kinase assays, (R)-PS210 represents a significant tool for
studying the intricacies of this critical cellular signaling cascade.[1] These application notes
provide detailed protocols for the solubilization and preparation of (R)-PS210 for use in various
in vitro assays.

Data Presentation
Chemical and Physical Properties
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Property Value Reference
Catalog Number HY-13856 [1]
CAS Number 1410101-89-1 [1]
Molecular Formula C19H15F30s [1]
Molecular Weight 380.31 g/mol [1]
Target PDK1 [1]
Pathway PI3K/Akt/mTOR [1]
ACE0 1.8 uM (Cell-Free Kinase o

Assay)

Solubility Data

(R)-PS210 exhibits excellent solubility in dimethyl sulfoxide (DMSO), a common solvent for
preparing stock solutions for in vitro studies.

Solvent Solubility Notes Reference

Requires sonication
> 230 mg/mL (604.77
DMSO for complete [1]
mM) . .
dissolution.

Experimental Protocols
Preparation of (R)-PS210 Stock Solution (10 mM in
DMSO)

This protocol describes the preparation of a 10 mM stock solution of (R)-PS210 in DMSO,
which can then be serially diluted for use in various in vitro assays.

Materials:

e (R)-PS210 powder (Cat. No. HY-13856 or equivalent)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

Sonicator (water bath or probe)

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to
prevent contamination of the stock solution.

Weighing the Compound: Accurately weigh the desired amount of (R)-PS210 powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.8031 mg of (R)-PS210
(Molecular Weight = 380.31 g/mol ).

Dissolution in DMSO:
o Add the weighed (R)-PS210 powder to a sterile microcentrifuge tube.

o Add the calculated volume of anhydrous DMSO. For a 10 mM solution from 3.8031 mg of
compound, add 1 mL of DMSO.

o Vortex the tube vigorously for 1-2 minutes to facilitate dissolution.

Sonication: To ensure complete dissolution, sonicate the solution. A water bath sonicator is
recommended to avoid overheating. Sonicate for 10-15 minutes or until no visible
particulates remain.[1]

Sterilization (Optional): If required for your specific cell culture application, the stock solution
can be filter-sterilized using a 0.22 um syringe filter compatible with DMSO.

Aliquoting and Storage:
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o Aliquot the 10 mM stock solution into smaller, single-use volumes to minimize freeze-thaw
cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[1]

Preparation of Working Solutions for In Vitro Assays

Procedure:
e Thawing: Thaw a single aliquot of the 10 mM (R)-PS210 stock solution at room temperature.

» Serial Dilution: Perform serial dilutions of the stock solution in the appropriate cell culture
medium or assay buffer to achieve the desired final concentrations for your experiment.

o Important: To avoid precipitation, it is crucial to add the DMSO stock solution to the
aqueous buffer or medium and mix immediately and thoroughly. The final concentration of
DMSO in the assay should be kept low (typically < 0.5%) to minimize solvent-induced
cytotoxicity.

Mandatory Visualizations
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Experimental Workflow for (R)-PS210 In Vitro Assay Preparation
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Caption: Workflow for preparing (R)-PS210 solutions for in vitro experiments.
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(R)-PS210 Signaling Pathway
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Caption: The PI3K/Akt/mTOR signaling pathway activated by (R)-PS210.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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